6-(3-Bromophenyl)-3-(4-methoxyphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole

• Molecular Formula: C16H11BrN4OS
• Molecular Weight: 387.3 g/mol
• IUPAC Name: 6-(3-bromophenyl)-3-(4-methoxyphenyl)-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole
• InChI: InChI=1S/C16H11BrN4OS/c1-22-13-7-5-10(6-8-13)14-18-19-16-21(14)20-15(23-16)11-3-2-4-12(17)9-11/h2-9H,1H3
• InChI Key: UOHMQRGVINSZTA-UHFFFAOYSA-N
• SMILES: COC1=CC=C(C=C1)C2=NN=C3N2N=C(S3)C4=CC(=CC=C4)Br

Description

6-(3-Bromophenyl)-3-(4-methoxyphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields such as medicinal chemistry, biochemistry, and pharmaceuticals. This compound has a unique chemical structure that makes it a promising candidate for drug development.

Mechanism of Action

The mechanism of action of 6-(3-Bromophenyl)-3-(4-methoxyphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is not yet fully understood. However, studies have suggested that the compound may act by inhibiting the activity of certain enzymes and proteins that are involved in various cellular processes.
Biochemical and Physiological Effects:
Studies have shown that 6-(3-Bromophenyl)-3-(4-methoxyphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole exhibits significant biochemical and physiological effects. The compound has been found to induce apoptosis in cancer cells, inhibit the growth of various bacteria and fungi, and reduce inflammation in animal models.

Advantages and Limitations for Lab Experiments

One of the major advantages of 6-(3-Bromophenyl)-3-(4-methoxyphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is its unique chemical structure, which makes it a promising candidate for drug development. However, the compound has certain limitations, such as low solubility in water and poor bioavailability, which may hinder its application in certain fields.

Future Directions

There are several future directions for research on 6-(3-Bromophenyl)-3-(4-methoxyphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole. Some of the potential areas of investigation include:
1. Further studies on the mechanism of action of the compound to better understand its potential applications in various fields.
2. Development of new synthesis methods to improve the yield and purity of the compound.
3. Investigation of the potential applications of the compound in drug development, particularly as an anticancer and antimicrobial agent.
4. Studies on the pharmacokinetics and pharmacodynamics of the compound to improve its bioavailability and efficacy.
5. Exploration of the potential applications of the compound in other fields such as agriculture and environmental science.
In conclusion, 6-(3-Bromophenyl)-3-(4-methoxyphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is a promising compound with potential applications in various fields such as medicinal chemistry, biochemistry, and pharmaceuticals. Further research is needed to fully understand its mechanism of action and potential applications.

Synthesis Methods

The synthesis of 6-(3-Bromophenyl)-3-(4-methoxyphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole involves a multi-step process that includes the reaction of 3-(4-methoxyphenyl)-1,2,4-triazole-5-thiol with 3-bromobenzaldehyde in the presence of a base. The resulting intermediate is then subjected to cyclization with the help of a catalyst to yield the final product.

Scientific Research Applications

The unique chemical structure of 6-(3-Bromophenyl)-3-(4-methoxyphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has made it a promising candidate for drug development. Several studies have been conducted to investigate its potential applications in various fields such as medicinal chemistry, biochemistry, and pharmaceuticals. The compound has been found to exhibit significant anticancer, antimicrobial, and anti-inflammatory activities.